Cas no 393176-70-0 (L-Alanine, N-(4-sulfobutyl)-L-leucyl-L-valyl-L-phenylalanyl-L-phenylalanyl-)

L-Alanine, N-(4-sulfobutyl)-L-leucyl-L-valyl-L-phenylalanyl-L-phenylalanyl- structure
393176-70-0 structure
Product name:L-Alanine, N-(4-sulfobutyl)-L-leucyl-L-valyl-L-phenylalanyl-L-phenylalanyl-
CAS No:393176-70-0
MF:C36H53N5O9S
MW:731.899128675461
CID:1504920

L-Alanine, N-(4-sulfobutyl)-L-leucyl-L-valyl-L-phenylalanyl-L-phenylalanyl- Chemical and Physical Properties

Names and Identifiers

    • L-Alanine, N-(4-sulfobutyl)-L-leucyl-L-valyl-L-phenylalanyl-L-phenylalanyl-
    • L-Alanine, N-(4-sulfobutyl)-L-leucyl-L-valyl-L-phenylalanyl-L-phenylalanyl- (9CI)
    • Inchi: 1S/C36H53N5O9S/c1-23(2)20-28(37-18-12-13-19-51(48,49)50)32(42)41-31(24(3)4)35(45)40-30(22-27-16-10-7-11-17-27)34(44)39-29(21-26-14-8-6-9-15-26)33(43)38-25(5)36(46)47/h6-11,14-17,23-25,28-31,37H,12-13,18-22H2,1-5H3,(H,38,43)(H,39,44)(H,40,45)(H,41,42)(H,46,47)(H,48,49,50)/t25-,28-,29-,30-,31-/m0/s1
    • InChI Key: XBAOJJALAHDJQL-YBVOJSTASA-N
    • SMILES: C(O)(=O)[C@H](C)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NCCCCS(O)(=O)=O

Computed Properties

  • Exact Mass: 731.35669

Experimental Properties

  • Density: 1.231±0.06 g/cm3(Predicted)
  • PSA: 220.1
  • pka: 1.68±0.50(Predicted)

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